N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-ethylsulfanylbenzamide

• IUPAC Name: N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C17H13Cl2N3O2S/c1-2-25-14-6-4-3-5-11(14)15(23)20-17-22-21-16(24-17)12-9-10(18)7-8-13(12)19/h3-9H,2H2,1H3,(H,20,22,23)
• InChI Key: NZADPRXOJLAVJB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O2S
• Molecular Weight: 394.3 g/mol

Description

N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-ethylsulfanylbenzamide, commonly known as DIO, is a chemical compound that has been extensively studied for its potential applications in scientific research. DIO belongs to the class of oxadiazole derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

DIO has been found to act as an inhibitor of the enzyme monoamine oxidase A (MAO-A), which is involved in the metabolism of neurotransmitters such as serotonin and norepinephrine. By inhibiting the activity of MAO-A, DIO can increase the levels of these neurotransmitters in the brain, leading to a range of physiological effects.
Biochemical and Physiological Effects:
Studies have shown that DIO can modulate various physiological processes, including mood, cognition, and pain perception. It has also been found to exhibit anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DIO is its ability to selectively inhibit MAO-A, without affecting other enzymes or receptors. This makes it a useful tool for studying the role of MAO-A in various physiological processes. However, DIO has also been found to have low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on DIO. One area of interest is its potential use as a therapeutic agent for various diseases, including depression, anxiety, and neurodegenerative disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of DIO and its effects on other physiological processes. Finally, the development of new synthesis methods for DIO could help overcome its solubility limitations and expand its potential applications in scientific research.

Synthesis Methods

The synthesis of DIO involves the reaction of 2,5-dichlorobenzoyl chloride with 2-amino-5-methylthiophene-3-carboxamide in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sodium azide to form the final product, DIO.

Scientific Research Applications

DIO has been studied for its potential applications in various scientific fields, including pharmacology, toxicology, and neuroscience. Its ability to modulate the activity of certain enzymes and receptors has made it a promising candidate for drug development.